1-[[2-(1,3-Benzodioxol-5-ylamino)acetyl]amino]-3-methylthiourea
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Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Systems
Lovro Selič et al. (1997) explored the synthesis of heterocyclic systems using related compounds. They demonstrated the preparation of various heterocyclic structures like 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones and thiazolo[3,2-a]pyrimidin-5-one using a similar methodology, which could be applicable to the study of 1-[[2-(1,3-Benzodioxol-5-ylamino)acetyl]amino]-3-methylthiourea (Selič, Grdadolnik, & Stanovnik, 1997).
Supramolecular Structures
J. N. Low et al. (2002) studied the supramolecular structures of compounds containing the 1,3-benzodioxol-5-yl moiety. Their research on 1-(6-amino-1,3-benzodioxol-5-yl)-3-[4-(N,N-dimethylamino)phenyl]prop-2-en-1-one, which shares a similar structural feature with our compound of interest, provided insights into the formation of hydrogen-bonded structures and pi-pi stacking interactions (Low, Cobo, Nogueras, Sánchez, Albornoz, & Abonía, 2002).
Polarized Molecular-Electronic Structures
Research by Low et al. (2004) on 1-(6-amino-1,3-benzodioxol-5-yl)-3-arylprop-2-en-1-ones revealed insights into polarized molecular-electronic structures and supramolecular aggregation. These findings could be relevant to understanding the electronic and structural properties of this compound (Low, Cobo, Nogueras, Cuervo, Abonía, & Glidewell, 2004).
Enantioselective Acylation in Drug Synthesis
S. Easwar and N. Argade (2003) conducted studies on enantioselective acylation of α-methyl-1,3-benzodioxole-5-ethanol, a compound structurally related to our compound of interest. This research has implications for the synthesis of chiral building blocks in drug development (Easwar & Argade, 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-[[2-(1,3-benzodioxol-5-ylamino)acetyl]amino]-3-methylthiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O3S/c1-12-11(19)15-14-10(16)5-13-7-2-3-8-9(4-7)18-6-17-8/h2-4,13H,5-6H2,1H3,(H,14,16)(H2,12,15,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYEKBITUKLJQBM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)CNC1=CC2=C(C=C1)OCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303090-88-2 |
Source
|
Record name | 2-((1,3-BENZODIOXOL-5-YLAMINO)ACETYL)-N-METHYLHYDRAZINECARBOTHIOAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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